Cas no 1710195-35-9 (1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid
• CAS No: 1710195-35-9
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5210769
• Update Time: 2025-06-13

1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid
• 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidine-3-carboxylic acid

• Inchi： 1S/C16H21N3O2/c20-16(21)11-3-2-8-19(9-11)15-12-4-1-5-13(12)17-14(18-15)10-6-7-10/h10-11H,1-9H2,(H,20,21)
• InChI Key： DHSRZPBGJNQYDB-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C3CC3)N=C3CCCC3=2)CCCC(C(O)=O)C1

Additional information on 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid (CAS: 1710195-35-9)

1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid (CAS: 1710195-35-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentapyrimidine and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

The compound's structural features, including the cyclopropyl and carboxylic acid moieties, contribute to its ability to interact with biological targets with high specificity. Recent research has demonstrated its efficacy as a selective inhibitor of certain kinases and G-protein-coupled receptors (GPCRs), which are critical in the regulation of cellular signaling pathways. These findings suggest that 1710195-35-9 could serve as a valuable tool compound for further drug discovery efforts, particularly in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic optimization of 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid to improve its pharmacokinetic properties. The study highlighted the importance of the cyclopropyl group in enhancing metabolic stability, while the carboxylic acid moiety was found to be crucial for target engagement. These insights have paved the way for the development of derivatives with improved bioavailability and therapeutic indices.

Another significant advancement was reported in a recent preprint on bioRxiv, where the compound was evaluated for its potential as an allosteric modulator of a specific GPCR implicated in neurodegenerative diseases. The study utilized cryo-EM and molecular dynamics simulations to elucidate the binding mode of 1710195-35-9, revealing novel interactions that could be exploited for the design of next-generation therapeutics. This work underscores the compound's versatility and its potential to address unmet medical needs in neurology.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Cyclopropyl-6,7-dihydro-5H-cyclopentapyrimidin-4-yl)-piperidine-3-carboxylic acid. Issues such as off-target effects and formulation stability need to be addressed through further preclinical studies. However, the growing body of research on this compound highlights its potential as a cornerstone in the development of novel therapeutic agents. Future directions may include the exploration of its applications in combination therapies and the development of prodrug strategies to enhance its delivery and efficacy.